![molecular formula C35H62N7O9P B010740 2-[[(2S)-2-(hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate CAS No. 109897-91-8](/img/structure/B10740.png)
2-[[(2S)-2-(hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate
Overview
Description
2-[[(2S)-2-(hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate, also known as this compound, is a useful research compound. Its molecular formula is C35H62N7O9P and its molecular weight is 755.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Amino Acids - Amino Acids, Diamino - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties
CAS No. |
109897-91-8 |
|---|---|
Molecular Formula |
C35H62N7O9P |
Molecular Weight |
755.9 g/mol |
IUPAC Name |
2-[[(2S)-2-(hexadecanoylamino)-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanoyl]amino]ethyl 2-(trimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C35H62N7O9P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-21-32(43)38-30(35(44)37-25-27-49-52(47,48)50-28-26-42(2,3)4)20-18-19-24-36-29-22-23-31(41(45)46)34-33(29)39-51-40-34/h22-23,30H,5-21,24-28H2,1-4H3,(H3-,36,37,38,40,43,44,47,48)/t30-/m0/s1 |
InChI Key |
PGROHZHFGAHXNO-PMERELPUSA-N |
SMILES |
CCCCCCCCCCCCCCCC(=O)NC(CCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C(=O)NCCOP(=O)([O-])OCC[N+](C)(C)C |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)N[C@@H](CCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C(=O)NCCOP(=O)([O-])OCC[N+](C)(C)C |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)NC(CCCCNC1=CC=C(C2=NON=C12)[N+](=O)[O-])C(=O)NCCOP(=O)([O-])OCC[N+](C)(C)C |
Synonyms |
N-(alpha-N-palmitoyl-epsilon-N-(4-nitrobenz-2-oxa-1,3-diazole)lysine)-2-aminoethanol-N-(trimethylaminoethanol)phosphate PC 16 PC-16 PC16 |
Origin of Product |
United States |
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